N-[4-(1-adamantylmethyl)-1,3-thiazol-2-yl]-4-fluorobenzamide

• IUPAC Name: N-[4-(1-adamantylmethyl)-1,3-thiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C21H23FN2OS/c22-17-3-1-16(2-4-17)19(25)24-20-23-18(12-26-20)11-21-8-13-5-14(9-21)7-15(6-13)10-21/h1-4,12-15H,5-11H2,(H,23,24,25)
• InChI Key: PKAGHHXBPRMYRU-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CC4=CSC(=N4)NC(=O)C5=CC=C(C=C5)F
• Molecular Formula: C21H23FN2OS
• Molecular Weight: 370.5 g/mol

Description

N-[4-(1-adamantylmethyl)-1,3-thiazol-2-yl]-4-fluorobenzamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is involved in various physiological processes such as glucose and lipid metabolism, autophagy, and cell growth. A-769662 has gained attention as a potential therapeutic agent for metabolic disorders such as type 2 diabetes and obesity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety measures should be taken when handling it.